Cas no 959577-29-8 ((2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid)

• Product Name: (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid
• CAS No: 959577-29-8
• MF: C₁₅H₁₈F₃NO₅
• MW: 349.302335262299
• MDL: MFCD07363566
• CID: 1035658
• PubChem ID: 2762325
• Update Time: 2025-06-15

(2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid
• N-BOC-(2S,3S)-3-AMINO-2-HYDROXY-3-(2-TRIFLUOROMETHYL-PHENYL)-PROPIONIC ACID
• DTXSID20376153
• (2S,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(trifluoromethyl)phenyl]propanoic acid
• 959577-29-8
• AKOS015949738
• MFCD07363566
• PS-12837
• (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoicacid

• MDL： MFCD07363566
• Inchi： 1S/C15H18F3NO5/c1-14(2,3)24-13(23)19-10(11(20)12(21)22)8-6-4-5-7-9(8)15(16,17)18/h4-7,10-11,20H,1-3H3,(H,19,23)(H,21,22)/t10-,11-/m0/s1
• InChI Key： JKBPUHMWQXQKJK-QWRGUYRKSA-N
• SMILES： FC(C1C=CC=CC=1[C@@H]([C@@H](C(=O)O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 349.11400
• Monoisotopic Mass: 349.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86000
• LogP: 3.10760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid

Research Briefing on (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid (CAS: 959577-29-8)

In recent years, the compound (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid (CAS: 959577-29-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral β-hydroxy-α-amino acid derivative, characterized by its tert-butoxycarbonyl (Boc) protecting group and trifluoromethylphenyl moiety, has shown promising potential as a key intermediate in the synthesis of biologically active molecules and pharmaceutical agents. The unique structural features of this compound, including its stereochemistry and the presence of the electron-withdrawing trifluoromethyl group, make it particularly valuable for drug discovery applications.

Recent studies have focused on the synthetic utility of 959577-29-8 in the preparation of peptidomimetics and small molecule inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application as a building block for novel protease inhibitors, where the hydroxyl and amino functionalities were strategically employed to enhance binding affinity and selectivity. The trifluoromethyl group was found to significantly improve metabolic stability and membrane permeability of the resulting compounds, addressing common challenges in drug development.

From a synthetic chemistry perspective, several innovative approaches to the preparation of 959577-29-8 have been reported. A 2024 study in Organic Letters described an asymmetric catalytic method that achieves excellent enantioselectivity (ee >99%) and good yield (78%) under mild conditions. This advancement represents a significant improvement over previous synthetic routes, which often required multiple protection/deprotection steps or suffered from moderate stereocontrol. The new methodology employs a chiral copper catalyst and demonstrates the growing sophistication in the synthesis of complex amino acid derivatives.

Biological evaluations of derivatives incorporating this scaffold have revealed interesting pharmacological properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) showed that analogs of 959577-29-8 exhibit potent activity against several cancer cell lines, with particular efficacy in overcoming drug resistance mechanisms. The unique spatial arrangement of functional groups in this compound appears to facilitate interactions with multiple biological targets, making it a versatile platform for medicinal chemistry optimization.

Looking forward, the applications of 959577-29-8 appear poised for expansion. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies, where its structural features may offer advantages in linker design and E3 ligase recruitment. Additionally, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that its therapeutic potential is increasingly recognized by industry leaders.

In conclusion, (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid represents a valuable chemical entity with diverse applications in drug discovery. Recent advances in its synthesis and biological evaluation underscore its importance as a building block for modern medicinal chemistry. As research continues to elucidate its full potential, this compound is likely to play an increasingly prominent role in the development of novel therapeutic agents.